Cas no 19225-17-3 (4,7-dihydroxy-3-phenyl-2H-chromen-2-one)

• Product Name: 4,7-dihydroxy-3-phenyl-2H-chromen-2-one
• CAS No: 19225-17-3
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD01731806
• CID: 183516
• PubChem ID: 54689806
• Update Time: 2025-05-24

4,7-dihydroxy-3-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4,7-dihydroxy-3-phenyl-
• 4,7-Dihydroxy-3-phenyl-2H-chromen-2-one
• 4,7-dihydroxy-3-phenylchromen-2-one
• 4,7-DIHYDROXY-3-PHENYLCOUMARIN
• 3-Phenyl-4.7-dihydroxy-cumarin
• 4,7-Dihydroxy-3-phenyl-cumarin
• COUMARIN,4,7-DIHYDROXY-3-PHENYL
• AKOS BBS-00006101
• F2106-0049
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-phenyl-
• 4-18-00-01811 (Beilstein Handbook Reference)
• 3-phenyl-4,7-dihydroxy-coumarin
• FT-0715860
• VS-02540
• COUMARIN, 4,7-DIHYDROXY-3-PHENYL-
• SCHEMBL11478035
• AM-933/11831005
• APFWLFUGBMRXCS-UHFFFAOYSA-N
• DTXSID50172807
• AKOS000270813
• NCGC00331637-01
• AB01325569-02
• 4,7-dihydroxy-3-phenyl-chromen-2-one
• 19225-17-3
• MFCD01731806
• EN300-36454
• LUTETIUMFLUORIDE
• BRN 0224645
• STK925272
• BBL010528
• DB-081508
• 4,7-dihydroxy-3-phenyl-2H-chromen-2-one

• MDL： MFCD01731806
• Inchi： 1S/C15H10O4/c16-10-6-7-11-12(8-10)19-15(18)13(14(11)17)9-4-2-1-3-5-9/h1-8,16-17H
• InChI Key： APFWLFUGBMRXCS-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=C(C2C=CC(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.472
• Boiling Point: 477.1°Cat760mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.712
• PSA: 70.67000
• LogP: 2.87120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 4,7-dihydroxy-3-phenyl-2H-chromen-2-one

4,7-Dihydroxy-3-phenyl-2H-chromen-2-one: A Comprehensive Overview

The compound with CAS No. 19225-17-3, commonly referred to as 4,7-dihydroxy-3-phenyl-2H-chromen-2-one, is a fascinating molecule with significant implications in various fields of science and industry. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of hydroxyl groups at the 4 and 7 positions, along with a phenyl group at the 3 position, imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 4,7-dihydroxy-3-phenyl-2H-chromen-2-one in the field of pharmacology and biotechnology. Researchers have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a promising candidate for drug development. For instance, a study published in the Journal of Natural Products revealed that this compound can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines in vitro.

The synthesis of 4,7-dihydroxy-3-phenyl-2H-chromen-2-one has been extensively studied, with various methods reported in the literature. One popular approach involves the condensation of phenolic aldehydes with ketones under acidic conditions, followed by oxidation to introduce the hydroxyl groups. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of applications, 4,7-dihydroxy-3-phenyl-2H-chromen-2-one has found use in the food industry as a natural food additive due to its antioxidant properties. It is also being explored as a potential ingredient in cosmetics and skincare products owing to its ability to protect against UV-induced oxidative stress.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of 4,7-dihydroxy-3-phenyl-2H-chromen-2-one. Molecular docking studies have revealed that this compound interacts with key protein targets involved in inflammation and oxidative stress pathways, providing insights into its therapeutic potential.

In conclusion, 4,7-dihydroxy-3 phenyl 2H chromen 2 one (CAS No. 19225 17 3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and biological properties make it an attractive target for further research and development.